Cas no 1004539-51-8 (6,11-dibromo-1,2,3,4-tetraphenyltriphenylene)

• Product Name: 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene
• CAS No: 1004539-51-8
• MF: C₄₂H₂₆Br₂
• MW: 690.463849544525
• CID: 5303956
• Update Time: 2025-05-26

6,11-dibromo-1,2,3,4-tetraphenyltriphenylene Chemical and Physical Properties

Names and Identifiers

• 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene

• Inchi： 1S/C42H26Br2/c43-31-21-23-33-34-24-22-32(44)26-36(34)42-40(30-19-11-4-12-20-30)38(28-15-7-2-8-16-28)37(27-13-5-1-6-14-27)39(41(42)35(33)25-31)29-17-9-3-10-18-29/h1-26H
• InChI Key： SGLABWSGSRHOBR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=C2C(C3C(C4C2=CC(Br)=CC=4)=CC=C(Br)C=3)=C(C2=CC=CC=C2)C(C2=CC=CC=C2)=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans

Additional information on 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene

Introduction to 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene (CAS No: 1004539-51-8)

6,11-dibromo-1,2,3,4-tetraphenyltriphenylene, identified by the CAS number 1004539-51-8, is a specialized organic compound that has garnered significant attention in the field of advanced materials and molecular chemistry. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with extended π-conjugation systems, which are widely studied for their unique electronic and photophysical properties. The presence of bromine substituents at the 6 and 11 positions enhances its reactivity and functionality, making it a valuable building block for various applications in optoelectronics, photovoltaics, and molecular recognition.

The structure of 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene consists of a central triphenylene core substituted with four phenyl groups at the 1, 2, 3, and 4 positions. This arrangement results in a highly symmetric and rigid molecular framework, which is conducive to stable electronic interactions. The bromine atoms introduce electrophilic centers that can participate in various chemical transformations, such as cross-coupling reactions, allowing for further functionalization and the creation of complex molecular architectures.

In recent years, the research on conjugated polymers and oligomers has seen remarkable advancements due to their potential in next-generation electronic devices. 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene has been explored as a monomer or intermediate in the synthesis of high-performance polymers for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and bulk heterojunction solar cells. Its extended π-system facilitates efficient charge transport, which is crucial for the performance of these devices.

One of the most compelling aspects of 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene is its tunable optical properties. The bromine substituents can influence the absorption and emission spectra of the compound by introducing energetic levels that can be exploited for fine-tuning the photophysical behavior. This characteristic makes it an attractive candidate for applications in light-emitting materials and sensors.

The synthesis of 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene typically involves multi-step organic reactions starting from commercially available precursors. The bromination step is critical and often requires precise control to achieve regioselectivity. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that the final product meets the stringent requirements for applications in cutting-edge technologies.

The compound's stability under various environmental conditions is another key factor that contributes to its utility in practical applications. Studies have shown that 6,11-dibromo-1,2,3,4-tetraphenyltriphenylene exhibits good thermal stability and resistance to degradation when exposed to air and moisture. These properties are essential for ensuring long-term reliability in electronic devices.

In addition to its applications in optoelectronics and materials science, 6, 11-dibromo-1, 2, 3, 4-tetraphenyltriphenylene has also been investigated for its potential in pharmaceutical research. The unique structural features of this compound make it a promising candidate for drug discovery programs aimed at developing novel therapeutic agents. The bromine atoms can serve as handles for further derivatization into more complex molecular entities with specific biological activities.

The latest research trends indicate that 6, 11-dibromo-1, 2, 3, 4-tetraphenyltriphenylene warrants further exploration as a key intermediate in the synthesis of advanced materials. Innovations in synthetic chemistry continue to unlock new possibilities for this compound's applications across multiple disciplines. As our understanding of its properties deepens,< strong >6, 11- dibromo- 1, 2, 3, 4- tetraphenyltriphenylene strong >is poised to play an increasingly significant role in shaping the future of chemical science and technology.